Cas no 154006-66-3 (Benzeneacetic acid, a-amino-3-fluoro-, (aS)-)

• Product Name: Benzeneacetic acid, a-amino-3-fluoro-, (aS)-
• CAS No: 154006-66-3
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• MDL: MFCD00236272
• CID: 106416
• PubChem ID: 1501935
• Update Time: 2025-05-20

Benzeneacetic acid, a-amino-3-fluoro-, (aS)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-amino-3-fluoro-, (aS)-
• (S)-AMINO-(3-FLUORO-PHENYL)-ACETIC ACID
• (S)-amino-(3-fluorophenyl)acetic acid
• 3-Fluorophenylglycine
• AC1LT3SR
• ALPHACHIRON 162894A751
• CTK4C8067
• SureCN2597751
• S-3-FluoroPhenylglycine
• (S)-2-(3-fluorophenyl)glycine
• (2S)-2-amino-2-(3-fluorophenyl)acetic acid
• 2-(3-fluorophenyl)glycine
• (S)-2-AMINO-2-(3-FLUOROPHENYL)ACETICACID
• LVYBCZIDQKJNFP-ZETCQYMHSA-N
• AT23986
• CS-0433372
• (S)-AMINO-(3-FLUORO-PHENYL)-ACETICACID
• (S)-2-AMINO-2-(3-FLUOROPHENYL)ACETIC ACID
• SCHEMBL2597751
• 154006-66-3
• 2343-26-2
• AKOS006273067

• MDL： MFCD00236272
• Inchi： 1S/C8H8FNO2/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4,7H,10H2,(H,11,12)/t7-/m0/s1
• InChI Key： LVYBCZIDQKJNFP-ZETCQYMHSA-N
• SMILES： FC1=CC=CC(=C1)[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 169.05394
• Monoisotopic Mass: 169.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2
• XLogP3: -1.6

Experimental Properties

• Density: 1.347
• Boiling Point: 286.5°Cat760mmHg
• Flash Point: 127.1°C
• Refractive Index: 1.565
• PSA: 63.32
• LogP: 1.61040

Additional information on Benzeneacetic acid, a-amino-3-fluoro-, (aS)-

Exploring Benzeneacetic acid, a-amino-3-fluoro-, (aS)- (CAS No. 154006-66-3): Properties, Applications, and Market Insights

Benzeneacetic acid, a-amino-3-fluoro-, (aS)- (CAS No. 154006-66-3) is a specialized chiral compound with significant potential in pharmaceutical and biochemical research. This fluorinated derivative of phenylalanine has garnered attention due to its unique structural properties, which make it valuable in drug development and asymmetric synthesis. The presence of both amino and fluoro groups in its molecular structure allows for versatile applications in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor-targeting molecules.

One of the most searched questions about Benzeneacetic acid, a-amino-3-fluoro-, (aS)- relates to its role in modern drug discovery. Researchers are particularly interested in how the fluoro substitution at the 3-position influences the compound's bioavailability and metabolic stability. Recent studies suggest that this modification can significantly enhance the pharmacokinetic properties of peptide-based therapeutics, making it a hot topic in the development of next-generation pharmaceuticals.

The chiral nature of (aS)- configuration in this compound makes it particularly valuable for creating enantiomerically pure substances. In the context of current trends toward personalized medicine, there's growing demand for such chiral building blocks. Pharmaceutical companies are actively investigating Benzeneacetic acid, a-amino-3-fluoro-, (aS)- as a potential intermediate for drugs targeting neurological disorders and metabolic diseases, aligning with the increasing focus on precision medicine approaches.

From a synthetic chemistry perspective, the preparation of Benzeneacetic acid, a-amino-3-fluoro-, (aS)- involves sophisticated asymmetric synthesis techniques. Many researchers searching for information about this compound are interested in efficient synthetic routes that maintain high enantiomeric purity. Recent advances in catalytic fluorination methods have made the production of such fluorinated amino acid derivatives more accessible, contributing to its growing importance in medicinal chemistry.

The global market for fluorinated pharmaceutical intermediates like Benzeneacetic acid, a-amino-3-fluoro-, (aS)- has shown steady growth, driven by the increasing demand for fluorinated drugs. Market analysis reveals that about 30% of newly approved drugs contain fluorine atoms, highlighting the significance of fluorinated building blocks. This compound's potential as a versatile intermediate positions it well within this expanding market segment.

In biochemical applications, the fluoro moiety in Benzeneacetic acid, a-amino-3-fluoro-, (aS)- serves as a useful probe for studying enzyme-substrate interactions. The strong carbon-fluorine bond provides metabolic stability while the fluorine's electronegativity influences electronic properties, making it valuable for structure-activity relationship studies. These characteristics have led to its use in developing PET (Positron Emission Tomography) tracers for medical imaging applications.

Quality control and analytical characterization of Benzeneacetic acid, a-amino-3-fluoro-, (aS)- require specialized techniques. Many researchers search for information about proper analytical methods, with HPLC with chiral stationary phases being particularly important for ensuring enantiomeric purity. The compound's stability under various conditions is another frequent topic of inquiry, especially for those considering its use in pharmaceutical formulations.

Environmental and regulatory aspects of Benzeneacetic acid, a-amino-3-fluoro-, (aS)- production and use are becoming increasingly important considerations. While not classified as hazardous, proper handling procedures are still essential, particularly in industrial-scale applications. The compound's biodegradation pathways and environmental fate are subjects of ongoing research, reflecting the pharmaceutical industry's growing commitment to green chemistry principles.

Future research directions for Benzeneacetic acid, a-amino-3-fluoro-, (aS)- likely include exploration of its potential in new therapeutic areas and development of more sustainable synthetic routes. As the pharmaceutical industry continues to embrace fluorinated compounds, the demand for such specialized chiral building blocks is expected to grow, making this compound an important focus for both academic and industrial research.